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Compound of Interest

Compound Name: Folic Acid-d2

Cat. No.: B588965

In-Depth Technical Guide to Folic Acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Folic Acid-d2, a deuterated form
of Folic Acid. It is intended to serve as a valuable resource for professionals in research and
drug development who utilize stable isotope-labeled compounds. This document outlines its
chemical properties, primary applications, and a representative experimental workflow.

Core Chemical Identifiers

Folic Acid-d2 is a stable isotope-labeled version of Folic Acid (Vitamin B9), an essential
nutrient vital for DNA synthesis, repair, and methylation.[1][2] The incorporation of deuterium, a
stable isotope of hydrogen, allows for its differentiation from the endogenous, unlabeled form in
various analytical techniques. This property makes it an invaluable tool in pharmacokinetic and
metabolic studies.[1][3][4]

Identifier Value

CAS Number 69022-87-3
Molecular Weight 443.41 g/mol
Molecular Formula C19H17D2N~0s

Primary Applications in Research and Development
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The primary utility of Folic Acid-d2 lies in its application as a tracer and an internal standard in
quantitative analyses.

1. In Vivo Kinetic and Metabolic Studies: Deuterium-labeled Folic Acid is used to evaluate the in
vivo kinetics of this essential vitamin in human subjects. By administering Folic Acid-d2 and
subsequently measuring the isotopic enrichment in biological samples such as serum,
erythrocytes, and urine, researchers can model and understand the absorption, distribution,
metabolism, and excretion of folate. This methodology provides critical data for assessing
folate turnover and total body pool sizes.

2. Internal Standard for Quantitative Analysis: In bioanalytical methods, particularly those
employing Liquid Chromatography-Mass Spectrometry (LC-MS), Folic Acid-d2 serves as an
ideal internal standard. Its chemical and physical properties are nearly identical to the
endogenous analyte (Folic Acid), ensuring similar behavior during sample preparation and
analysis. However, its increased mass due to the deuterium atoms allows it to be distinguished
by a mass spectrometer. This co-elution with the target analyte, but distinct mass-to-charge
ratio, enables accurate quantification by correcting for variations in sample extraction, injection
volume, and instrument response.

Representative Experimental Workflow: Quantitative
Analysis by LC-MS

The following diagram illustrates a typical workflow for the quantification of Folic Acid in a
biological matrix (e.g., plasma) using Folic Acid-d2 as an internal standard.
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Caption: Workflow for Folic Acid quantification using Folic Acid-d2 as an internal standard.
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Detailed Experimental Protocol Considerations

While a universally applicable protocol is not feasible due to variations in instrumentation and
specific research goals, the following outlines key considerations for developing a quantitative
LC-MS method for Folic Acid using Folic Acid-d2:

e Preparation of Standards:

o Prepare stock solutions of both Folic Acid and Folic Acid-d2 in a suitable solvent, such as
a mixture of 0.1% ammonium hydroxide and methanol, to ensure stability.

o Protect solutions from light to prevent degradation.

o Create a series of calibration standards by spiking a blank biological matrix with known
concentrations of Folic Acid.

o Prepare quality control (QC) samples at low, medium, and high concentrations to validate
the accuracy and precision of the assay.

e Sample Preparation:

o To an aliquot of the biological sample (e.g., plasma, serum), add a known amount of the
Folic Acid-d2 internal standard solution.

o Perform protein precipitation, typically with a cold organic solvent like methanol or
acetonitrile, to remove larger molecules that can interfere with the analysis.

o Centrifuge the mixture and collect the supernatant for injection into the LC-MS system.
e LC-MS/MS Analysis:

o Chromatographic Separation: Employ a C18 reverse-phase column for the separation of
Folic Acid and Folic Acid-d2 from other matrix components. The mobile phase often
consists of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., acetonitrile or methanol), run under either isocratic or gradient conditions.

o Mass Spectrometric Detection: Utilize an electrospray ionization (ESI) source, typically in
positive or negative ion mode. The analysis is performed in Multiple Reaction Monitoring
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(MRM) mode, where specific precursor-to-product ion transitions for both Folic Acid and
Folic Acid-d2 are monitored for high selectivity and sensitivity.

o Data Analysis:

o Integrate the chromatographic peak areas for both the analyte (Folic Acid) and the internal
standard (Folic Acid-d2).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their known concentrations.

o Determine the concentration of Folic Acid in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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